N-(3-methoxybenzyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3-yl)acetamide
• InChI: InChI=1S/C22H19N3O3S/c1-28-17-9-5-6-15(10-17)11-23-19(26)12-25-14-24-20-18(13-29-21(20)22(25)27)16-7-3-2-4-8-16/h2-10,13-14H,11-12H2,1H3,(H,23,26)
• InChI Key: KCCSVTRMOCKDJG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)CN2C=NC3=C(C2=O)SC=C3C4=CC=CC=C4
• Molecular Formula: C22H19N3O3S
• Molecular Weight: 405.5 g/mol

Description

N-(3-methoxybenzyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. This compound has been found to exhibit promising biological activity, making it a valuable target for further research.

Mechanism of Action

The mechanism of action of N-(3-methoxybenzyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide involves the inhibition of specific enzymes and receptors that are involved in disease progression. This compound has been found to exhibit potent activity against various targets, including protein kinases, proteases, and G protein-coupled receptors.
Biochemical and Physiological Effects
This compound has been found to exhibit significant biochemical and physiological effects in various in vitro and in vivo studies. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and inhibit viral replication.

Advantages and Limitations for Lab Experiments

N-(3-methoxybenzyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide has several advantages for lab experiments, including its high potency and selectivity against specific targets. However, its low solubility and stability can limit its use in certain assays.

Future Directions

There are several future directions for research on N-(3-methoxybenzyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide. These include:
1. Further studies to elucidate its mechanism of action and identify new targets.
2. Development of new analogs with improved solubility and stability.
3. In vivo studies to evaluate its efficacy and safety.
4. Clinical trials to evaluate its potential as a therapeutic agent for various diseases.
5. Studies to explore its potential as a tool for chemical biology and drug discovery.
In conclusion, this compound is a promising chemical compound with significant potential for drug development. Its potent biological activity and selectivity against specific targets make it a valuable target for further research.

Synthesis Methods

The synthesis of N-(3-methoxybenzyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide involves a multistep process that includes the preparation of various intermediates. The final compound is obtained through a reaction between 2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetic acid and 3-methoxybenzylamine.

Scientific Research Applications

N-(3-methoxybenzyl)-2-(4-oxo-7-phenylthieno[3,2-d]pyrimidin-3(4H)-yl)acetamide has been extensively studied for its potential applications in drug development. It has been found to exhibit significant biological activity against various diseases, including cancer, inflammation, and infectious diseases.